(S)-2-Dimethylamino-N-[(3R,4S,7S)-7-(1H-indol-3-ylmethyl)-5,8-dioxo-3-phenyl-2-oxa-6,9-diazabicyclo[
(S)-2-Dimethylamino-N-[(3R,4S,7S)-7-(1H-indol-3-ylmethyl)-5,8-dioxo-3-phenyl-2-oxa-6,9-diazabicyclo[
Integerrine is a cyclic peptide.
Brand Name:
Vulcanchem
CAS No.:
18397-13-2
VCID:
VC0101787
InChI:
InChI=1S/C35H39N5O4/c1-22(2)31(40(3)4)35(43)39-30-32(24-10-6-5-7-11-24)44-26-16-14-23(15-17-26)18-19-36-33(41)29(38-34(30)42)20-25-21-37-28-13-9-8-12-27(25)28/h5-19,21-22,29-32,37H,20H2,1-4H3,(H,36,41)(H,38,42)(H,39,43)/b19-18-/t29-,30-,31-,32+/m0/s1
SMILES:
CC(C)C(C(=O)NC1C(OC2=CC=C(C=C2)C=CNC(=O)C(NC1=O)CC3=CNC4=CC=CC=C43)C5=CC=CC=C5)N(C)C
Molecular Formula:
C35H39N5O4
Molecular Weight:
593.7 g/mol
(S)-2-Dimethylamino-N-[(3R,4S,7S)-7-(1H-indol-3-ylmethyl)-5,8-dioxo-3-phenyl-2-oxa-6,9-diazabicyclo[
CAS No.: 18397-13-2
Main Products
VCID: VC0101787
Molecular Formula: C35H39N5O4
Molecular Weight: 593.7 g/mol
| CAS No. | 18397-13-2 |
|---|---|
| Product Name | (S)-2-Dimethylamino-N-[(3R,4S,7S)-7-(1H-indol-3-ylmethyl)-5,8-dioxo-3-phenyl-2-oxa-6,9-diazabicyclo[ |
| Molecular Formula | C35H39N5O4 |
| Molecular Weight | 593.7 g/mol |
| IUPAC Name | (2S)-2-(dimethylamino)-N-[(3R,4S,7S,10Z)-7-(1H-indol-3-ylmethyl)-5,8-dioxo-3-phenyl-2-oxa-6,9-diazabicyclo[10.2.2]hexadeca-1(14),10,12,15-tetraen-4-yl]-3-methylbutanamide |
| Standard InChI | InChI=1S/C35H39N5O4/c1-22(2)31(40(3)4)35(43)39-30-32(24-10-6-5-7-11-24)44-26-16-14-23(15-17-26)18-19-36-33(41)29(38-34(30)42)20-25-21-37-28-13-9-8-12-27(25)28/h5-19,21-22,29-32,37H,20H2,1-4H3,(H,36,41)(H,38,42)(H,39,43)/b19-18-/t29-,30-,31-,32+/m0/s1 |
| Standard InChIKey | BDHCXPWIDHVEQN-LKTJRWEVSA-N |
| Isomeric SMILES | CC(C)[C@@H](C(=O)N[C@H]1[C@H](OC2=CC=C(C=C2)/C=C\NC(=O)[C@@H](NC1=O)CC3=CNC4=CC=CC=C43)C5=CC=CC=C5)N(C)C |
| SMILES | CC(C)C(C(=O)NC1C(OC2=CC=C(C=C2)C=CNC(=O)C(NC1=O)CC3=CNC4=CC=CC=C43)C5=CC=CC=C5)N(C)C |
| Canonical SMILES | CC(C)C(C(=O)NC1C(OC2=CC=C(C=C2)C=CNC(=O)C(NC1=O)CC3=CNC4=CC=CC=C43)C5=CC=CC=C5)N(C)C |
| Description | Integerrine is a cyclic peptide. |
| PubChem Compound | 5281590 |
| Last Modified | Nov 11 2021 |
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